1-[3-(2-methoxyphenoxy)propyl]piperidine

• IUPAC Name: 1-[3-(2-methoxyphenoxy)propyl]piperidine
• InChI: InChI=1S/C15H23NO2/c1-17-14-8-3-4-9-15(14)18-13-7-12-16-10-5-2-6-11-16/h3-4,8-9H,2,5-7,10-13H2,1H3
• InChI Key: MXICHESTXBMHRJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCCCN2CCCCC2
• Molecular Formula: C15H23NO2
• Molecular Weight: 249.35 g/mol

Description

1-[3-(2-Methoxyphenoxy)propyl]piperidine is a piperidine derivative characterized by a propyl chain linking the piperidine ring to a 2-methoxyphenoxy group. This structure is associated with pharmacological activity, particularly as a non-imidazole histamine H3 receptor (H3R) antagonist. The compound’s hydrochloride salt form, 1-(3-(o-Methoxyphenyl)propyl)piperidine hydrochloride, has been documented with synonyms including DTXSID30143873 and CAS-associated identifiers .

The 2-methoxy substituent on the phenyl ring introduces steric and electronic effects that differentiate it from para-substituted analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[3-(2-methoxyphenoxy)propyl]piperidine typically involves the reaction of 2-methoxyphenol with 1-bromo-3-chloropropane to form 3-(2-methoxyphenoxy)propyl bromide. This intermediate is then reacted with piperidine to yield the final product. The reaction conditions generally include the use of a base such as potassium carbonate and an organic solvent like dimethylformamide (DMF) to facilitate the nucleophilic substitution reaction.

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of automated reactors and continuous flow systems to ensure high yield and purity. The reaction conditions are optimized to minimize by-products and maximize efficiency.

Chemical Reactions Analysis

Types of Reactions: 1-[3-(2-Methoxyphenoxy)propyl]piperidine undergoes various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a hydroxyl group.

Reduction: The piperidine ring can be reduced to form a piperidine derivative with different substituents.

Substitution: The methoxy group can be substituted with other functional groups such as halogens or alkyl groups.

Common Reagents and Conditions:

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Hydrogen gas in the presence of a palladium catalyst.

Substitution: Halogenating agents like thionyl chloride or alkylating agents like methyl iodide.

Major Products Formed:

Oxidation: 1-[3-(2-Hydroxyphenoxy)propyl]piperidine.

Reduction: Various piperidine derivatives with altered substituents.

Substitution: Compounds with different functional groups replacing the methoxy group.

Scientific Research Applications

1-[3-(2-Methoxyphenoxy)propyl]piperidine has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Studied for its potential effects on biological systems, particularly in receptor binding studies.

Medicine: Investigated for its potential therapeutic properties, including its role as a calcium channel blocker.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-[3-(2-methoxyphenoxy)propyl]piperidine involves its interaction with specific molecular targets, such as calcium channels. By blocking these channels, the compound can modulate cellular processes and exert its pharmacological effects. The exact pathways and targets are still under investigation, but it is believed to influence neurotransmitter release and signal transduction.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Observations :

• Synthetic Accessibility: The 4-chlorophenoxy derivative (Pitolisant) achieves the highest yield (54%), suggesting favorable reaction kinetics for halogenated substituents .
• Thermal Stability : Higher melting points (e.g., 160–162°C for p-tolyloxy derivative) correlate with increased molecular symmetry or hydrogen-bonding capacity .

Pharmacological Activity Comparison

Histamine H3 Receptor (H3R) Antagonism

• Pitolisant: Exhibits nanomolar affinity (Ki = 0.16 nM) for H3R and selectivity over other histamine receptors. It is clinically approved for narcolepsy .
• Compound 23 (4-Chlorophenoxy): Demonstrates potent H3R antagonism (Ki = 3.2 nM) and dual MAO-B inhibition (IC50 = 8.3 µM) .

Other Targets

• Sigma Receptor Ligands: Piperidine derivatives like (+)-[3H]-3-PPP () show affinity for sigma receptors, but 1-[3-(2-methoxyphenoxy)propyl]piperidine’s lack of a hydroxyl group likely excludes this activity .
• Antibacterial Activity : PEGylated piperidine derivatives () highlight structural versatility, though the target compound’s methoxy group may limit membrane penetration compared to cationic analogs .

Structure-Activity Relationship (SAR) Trends

Substituent Position : Para-substituted derivatives (e.g., 4-Cl, 4-F) generally show higher H3R affinity than ortho/meta analogs due to optimal receptor pocket fit .

Electron-Withdrawing Groups : Halogens (Cl, F) enhance binding via hydrophobic interactions, while methoxy groups (electron-donating) may improve solubility but reduce affinity .

Linker Flexibility : A three-carbon propyl chain balances conformational freedom and receptor engagement, as seen in Pitolisant .

Research Findings and Implications

The target compound’s ortho-methoxy substitution warrants exploration for CNS penetration and metabolic stability .

Dual-Targeting Potential: Compounds like 23 (H3R/MAO-B) suggest multi-target applications in neurodegenerative diseases. The target compound’s MAO-B inhibitory activity remains unstudied but is plausible .

Synthetic Challenges: Low yields for fluorophenoxy derivatives (15%) highlight the need for optimized bromination or coupling protocols .